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Compound of Interest

Compound Name: Methyl phosphorotrithioate

Cat. No.: B15180017

Technical Support Center: Oligonucleotide
Synthesis

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize the
formation of "n-1" impurities during oligonucleotide synthesis.

Troubleshooting Guide: Minimizing n-1 Impurities

N-1 impurities are deletion mutations where a single nucleotide is missing from the target
oligonucleotide sequence. These impurities are often difficult to separate from the full-length
product and can negatively impact downstream applications. This guide addresses common
causes of n-1 impurity formation and provides systematic troubleshooting strategies.

Issue 1: High Levels of n-1 Impurities Detected Post-Synthesis

High levels of n-1 impurities are typically traced back to inefficiencies in one or more steps of
the solid-phase synthesis cycle. The primary causes are incomplete detritylation, inefficient
coupling, or failed capping of unreacted 5'-hydroxyl groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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